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Compound of Interest

Compound Name: 2-Chlorohypoxanthine

Cat. No.: B080948 Get Quote

An In-Depth Technical Guide to 2-
Chlorohypoxanthine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorohypoxanthine, a purine

analog of significant interest in biochemical and pharmaceutical research. Due to its structural

similarity to endogenous purines, this compound holds potential for investigation in various

cellular processes, including nucleic acid synthesis and purine metabolism. This document

consolidates available data on its chemical properties, synthesis, and potential biological

relevance, offering a valuable resource for professionals in drug discovery and development.

Core Chemical and Physical Data
Precise identification of a chemical compound is fundamental for research and development. 2-
Chlorohypoxanthine, also known by its systematic name 2-Chloro-1,7-dihydro-6H-purin-6-

one, is a chlorinated derivative of the naturally occurring purine hypoxanthine. While not as

extensively documented as other purine analogs, its core identifiers have been reported.
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Property Value Source

CAS Number 6592-54-7 Pharmaffiliates[1]

Molecular Formula C₅H₃ClN₄O Pharmaffiliates[1]

Molecular Weight 170.56 g/mol Pharmaffiliates[1]

Synthesis of 2-Chlorohypoxanthine
The synthesis of a 2-chloro-hypoxanthine base is a key step in the production of related

nucleoside analogs, such as 2-Chloro-2'-deoxyinosine. While a specific, detailed protocol solely

for the synthesis of 2-Chlorohypoxanthine is not widely published, the general methodology

involves the chlorination of a suitable purine precursor. A common starting material for such

syntheses is guanine or its derivatives.

A plausible synthetic pathway can be extrapolated from procedures for analogous compounds.

This typically involves the diazotization of the 2-amino group of a guanine derivative, followed

by a Sandmeyer-type reaction to introduce the chlorine atom.

Below is a conceptual workflow for the synthesis of 2-Chlorohypoxanthine from a guanine

precursor.
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Synthesis of 2-Chlorohypoxanthine

Guanine Derivative Diazotization
(e.g., NaNO₂, HCl)

Step 1
Diazonium Salt Intermediate

Intermediate Formation
Sandmeyer Reaction

(e.g., CuCl)

Step 2
2-Chlorohypoxanthine

Final Product
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Generalized Purine Analog Cytotoxicity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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